Cas no 896362-73-5 (2-methanesulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

2-methanesulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide structure
896362-73-5 structure
Product Name:2-methanesulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
CAS No:896362-73-5
MF:C16H13N3O3S2
MW:359.4227206707
CID:6400081
PubChem ID:22581411
Update Time:2023-12-27

2-methanesulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-methanesulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
    • SR-01000022350-1
    • 896362-73-5
    • SR-01000022350
    • 2-methanesulfonyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide
    • 2-(methylsulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)benzamide
    • AKOS002050715
    • F2556-0105
    • 2-methylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
    • Inchi: 1S/C16H13N3O3S2/c1-24(21,22)14-8-3-2-6-11(14)15(20)19-16-18-13(10-23-16)12-7-4-5-9-17-12/h2-10H,1H3,(H,18,19,20)
    • InChI Key: QOGRPFACQWJLST-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=CC=C1S(C)(=O)=O

Computed Properties

  • Exact Mass: 359.03983363g/mol
  • Monoisotopic Mass: 359.03983363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 126Ų

2-methanesulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Pricemore >>

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